Cas no 168967-99-5 (1-(1,3-benzodioxol-4-yl)-N-methylpropan-2-amine)

• Product name: 1-(1,3-benzodioxol-4-yl)-N-methylpropan-2-amine
• CAS No: 168967-99-5
• MF: C₁₁H₁₅NO₂
• MW: 193.2423
• CID: 1350196
• PubChem ID: 71750309

1-(1,3-benzodioxol-4-yl)-N-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-4-yl)-N-methylpropan-2-amine
• 1,3-benzodioxole-4-ethanamine, N,α-dimethyl-
• LogP
• 168967-99-5
• NS00017746
• RTZIIFGBTSUSEL-UHFFFAOYSA-N
• PD048330
• DTXSID701046381

• Inchi： InChI=1S/C11H15NO2/c1-8(12-2)6-9-4-3-5-10-11(9)14-7-13-10/h3-5,8,12H,6-7H2,1-2H3
• InChI Key： RTZIIFGBTSUSEL-UHFFFAOYSA-N
• SMILES： CC(CC1=C2C(=CC=C1)OCO2)NC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų
• XLogP3: 2

Experimental Properties

• PSA: 30.49